Cas no 108347-23-5 (2,5-Dicarboxylic acid-3,4-ethylene dioxythiophene)

• Product Name: 2,5-Dicarboxylic acid-3,4-ethylene dioxythiophene
• CAS No: 108347-23-5
• MF: C₈H₆O₆S
• MW: 230.194641590118
• CID: 62726
• PubChem ID: 122130413
• Update Time: 2025-04-18

2,5-Dicarboxylic acid-3,4-ethylene dioxythiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dicarboxylic acid-3,4-ethylene dioxythiophene
• 3,4-ETHYLENEDIOXOTHIOPHENE-2,5-DICARBOXYLIC ACID
• 2,3-Dihydro-thieno[3,4-b]-p-dioxin-5,7-dicarboxylic acid
• Thieno[3,4-B]-1,4-Dioxin-5,7-DicarboxylicAcid,2,3-Dihydro-
• 3,4-Ethylendioxythiophen-2,5-dicarbonsure
• 2,5-DICARBOXYLIC-3,4-ETHYLENE DIOXYTHIOPHENE
• 2,4-DICHLOROPHENACYL THIOCYANATE
• A801861
• 2,5-Dicarboxylic acid-3,4-ethylenedioxythiophene
• 1,4-Dioxo-1,3a,4,5-tetrahydropentalen-3a-ylhydrogensulfate
• 108347-23-5
• 2,6a-dihydro-6a-(sulfooxy)-1,4-Pentalenedione
• 1,4-Dioxo-1,3a,4,5-tetrahydropentalen-3a-yl hydrogen sulfate

• Inchi： 1S/C8H6O6S/c9-6-3-4-8(14-15(11,12)13)5(6)1-2-7(8)10/h1,3-4H,2H2,(H,11,12,13)
• InChI Key： PQGFOAYEKGEILA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC12C=CC(C1=CCC2=O)=O

Computed Properties

• Exact Mass: 229.98900
• Monoisotopic Mass: 229.98850908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.732
• Boiling Point: 482.6°C at 760 mmHg
• Flash Point: 245.6°C
• Refractive Index: 1.663
• PSA: 121.30000
• LogP: 0.91570